Cas no 1523530-64-4 (exo-3-Oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid hemioxalate)

• Product Name: exo-3-Oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid hemioxalate
• CAS No: 1523530-64-4
• MF: C₂₀H₃₂N₂O₁₀
• MW: 460.475486755371
• CID: 3164636
• PubChem ID: 86811209
• Update Time: 2025-11-01

exo-3-Oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid hemioxalate Chemical and Physical Properties

Names and Identifiers

• exo-3-Oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid hemioxalate
• Rel-2-((1R,5S,7r)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid hemiethanedioate
• AS-78042
• MFCD28023900
• YKC53064
• 2-[(1S,5R)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]acetic acid;oxalic acid
• 2-(Exo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid compound with oxalic acid (2:1)
• bis(2-[exo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]acetic acid);oxalic acid
• AKOS027338355
• AS-52169
• exo-3-oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid oxelate(2:1)
• P14525
• bis((1R,5S)-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylacetic acid); oxalic acid
• exo-3-Oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid oxalate (2:1)
• 2-(Exo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)aceticacidcompoundwithoxalicacid(2:1)
• 1523530-64-4
• 2-((1R,5S,7r)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid compound with oxalic acid (2:1)
• 2199982-74-4

• Inchi： 1S/2C9H15NO3.C2H2O4/c2*11-9(12)3-6-1-7-4-13-5-8(2-6)10-7;3-1(4)2(5)6/h2*6-8,10H,1-5H2,(H,11,12);(H,3,4)(H,5,6)/t2*6?,7-,8+;
• InChI Key： CAJQDXJNPIRJSX-VUYDLAGASA-N
• SMILES： O1C[C@@H]2CC(CC(=O)O)C[C@H](C1)N2.O1C[C@@H]2CC(CC(=O)O)C[C@H](C1)N2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 460.20569522g/mol
• Monoisotopic Mass: 460.20569522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192Ų

Additional information on exo-3-Oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid hemioxalate

Exploring the Potential of Exo-3-Oxa-9-Aza-Bicyclo[3.3.1]Nonane-7-Acetic Acid Hemioxalate

Exo-3-Oxa-9-Aza-bicyclo[3.3.1]nonane-7-acetic acid hemioxalate, with the CAS number 1523530-64-4, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique bicyclic structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The structure of this compound is notable for its bicyclo[3.3.1] framework, which introduces a high degree of rigidity and stability. The presence of an oxazine ring (a six-membered ring containing one oxygen and one nitrogen atom) further enhances its chemical properties, making it a versatile building block for synthetic chemistry.

Recent studies have highlighted the potential of exo-3-Oxa-9-Aza-bicyclo[3.3.1]nonane-7-acetic acid hemioxalate in drug design. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The compound's ability to form stable complexes with biological targets has been validated through in vitro assays, suggesting promising therapeutic applications.

In addition to its pharmaceutical potential, this compound has also been investigated for its role in agrochemicals. Its unique structural features allow for enhanced bioavailability and stability when applied in crop protection agents. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of exo-3-Oxa-9-Aza-< strong>bicyclo strong>[< strong> ̃ strong>]nonane-7-acetic acid hemioxalate strong>has been optimized through various methodologies, including ring-closing metathesis and stereoselective catalysis. These techniques have enabled chemists to achieve high yields and excellent stereocontrol, which are critical for large-scale production.

The compound's hemioxalate form is particularly advantageous due to its solubility properties, which facilitate its use in aqueous-based formulations. This feature has been exploited in both laboratory settings and industrial applications, where precise control over solubility is essential.

In conclusion, exo-< strong > ̃ strong > -acid hemioxalate represents a significant advancement in modern organic chemistry. Its versatile structure, combined with recent research findings, positions it as a key player in the development of innovative chemical solutions across multiple industries.